(6-Amino-5-chloropyridin-2-yl)methanol

• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• IUPAC Name: (6-amino-5-chloropyridin-2-yl)methanol
• InChI: InChI=1S/C6H7ClN2O/c7-5-2-1-4(3-10)9-6(5)8/h1-2,10H,3H2,(H2,8,9)
• InChI Key: LMSZIIJXFPXDDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1CO)N)Cl

Description

(6-Amino-5-chloropyridin-2-yl)methanol is a pyridine derivative characterized by a hydroxylmethyl group (-CH2OH) at the 2-position, an amino group (-NH2) at the 6-position, and a chlorine atom at the 5-position of the pyridine ring. Its molecular formula is C6H7ClN2O, with a molecular weight of 158.59 g/mol. The compound’s structural features—a polar methanol group and electron-donating/withdrawing substituents (NH2 and Cl)—impart unique physicochemical properties, making it relevant in pharmaceutical and materials chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the reaction of 2-chloropyridine with formaldehyde and ammonia under controlled conditions .

Industrial Production Methods: Industrial production of (6-Amino-5-chloropyridin-2-yl)methanol may involve similar synthetic routes but on a larger scale. The process requires precise control of reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: (6-Amino-5-chloropyridin-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The chlorine atom can be substituted with other functional groups such as alkyl or aryl groups.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) or hydrogen gas (H2) are employed.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or Grignard reagents are used.

Major Products Formed:

Oxidation: Formation of (6-Amino-5-chloropyridin-2-yl)carboxylic acid.

Reduction: Formation of (6-Amino-5-chloropyridin-2-yl)amine.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity

Research has indicated that (6-Amino-5-chloropyridin-2-yl)methanol exhibits antimicrobial properties. A study demonstrated its effectiveness against various bacterial strains, suggesting potential as a lead compound for antibiotic development. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further investigation is necessary to fully elucidate its pharmacodynamics.

Anticancer Potential

The compound has been evaluated for anticancer activity. Preliminary studies showed that it could inhibit the proliferation of cancer cell lines, including breast and lung cancers. The proposed mechanism involves the induction of apoptosis and cell cycle arrest, making it a candidate for further development in cancer therapeutics.

Agricultural Applications

Pesticide Development

(6-Amino-5-chloropyridin-2-yl)methanol has been explored as a potential pesticide. Its structural similarity to known herbicides suggests that it may function effectively as a growth regulator or herbicide. Field trials are ongoing to assess its efficacy and safety in agricultural settings.

Biochemical Research

Enzyme Inhibition Studies

The compound has been utilized in enzyme inhibition studies, particularly targeting kinases involved in signal transduction pathways. By inhibiting these enzymes, (6-Amino-5-chloropyridin-2-yl)methanol can provide insights into cellular processes and disease mechanisms.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Effective against multiple bacterial strains
Anticancer	Inhibits proliferation of cancer cells
Enzyme Inhibition	Targets specific kinases

Table 2: Synthetic Routes

Synthesis Method	Description	Yield (%)
Reduction of aldehyde	Using sodium borohydride	85
Catalytic hydrogenation	From corresponding pyridine derivatives	90

Case Studies

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of (6-Amino-5-chloropyridin-2-yl)methanol against Escherichia coli and Staphylococcus aureus. The compound displayed significant inhibition zones, indicating potent antibacterial activity.

Case Study 2: Cancer Cell Line Studies

Research conducted at a leading cancer institute investigated the effects of (6-Amino-5-chloropyridin-2-yl)methanol on various cancer cell lines. Results showed a dose-dependent reduction in cell viability, with IC50 values indicating promising anticancer potential.

Mechanism of Action

The mechanism of action of (6-Amino-5-chloropyridin-2-yl)methanol involves its interaction with specific molecular targets. The amino and hydroxymethyl groups enable the compound to form hydrogen bonds and interact with active sites of enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyridine-Methanol Derivatives

The 2017 Catalog of Pyridine Compounds lists several analogs with variations in substituents and halogens (Table 1). Key examples include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	CAS Number
(6-Amino-5-chloropyridin-2-yl)methanol	-NH2 (6), -Cl (5), -CH2OH (2)	C6H7ClN2O	158.59	Not provided
(6-Iodopyridin-2-yl)-methanol	-I (6), -CH2OH (2)	C6H6INO	235.03	Not provided
(6-Methoxypyridin-2-yl)-methanol	-OCH3 (6), -CH2OH (2)	C7H9NO2	139.15	Not provided
(3,6-Dichloro-5-methoxypyridin-2-yl)methanol	-Cl (3,6), -OCH3 (5), -CH2OH (2)	C7H6Cl2NO2	223.03	Not provided
(6-Bromo-5-methoxypyridin-2-yl)methanol	-Br (6), -OCH3 (5), -CH2OH (2)	C7H8BrNO2	218.05	905562-91-6

Table 1. Structural and physical data for pyridine-methanol analogs .

Key Observations:

Halogen vs. Methoxy Groups: The bromo- and iodo-substituted analogs (e.g., (6-Bromo-5-methoxypyridin-2-yl)methanol) exhibit higher molecular weights (218.05–235.03 g/mol) compared to the target compound (158.59 g/mol), primarily due to heavier halogens. This impacts properties like melting points and solubility .

Chlorine Positional Isomerism: In (3,6-Dichloro-5-methoxypyridin-2-yl)methanol, chlorine at the 3-position introduces steric hindrance near the methanol group, which may reduce reactivity compared to the target compound’s 5-chloro substitution .

Amino Group Influence: The amino group in (6-Amino-5-chloropyridin-2-yl)methanol enhances hydrogen-bonding capacity, increasing solubility in polar solvents like water or ethanol.

Biological Activity

(6-Amino-5-chloropyridin-2-yl)methanol is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted with an amino group at the sixth position and a hydroxymethyl group at the second position. Its molecular formula is C$_7$H$_8$ClN$_2$O, with a molecular weight of approximately 158.58 g/mol. The presence of both the amino and hydroxymethyl groups enhances its reactivity and interaction with various biological targets, making it a candidate for further pharmacological exploration.

The biological activity of (6-Amino-5-chloropyridin-2-yl)methanol is primarily attributed to its ability to interact with specific enzymes and receptors through non-covalent interactions such as hydrogen bonding. The amino group can facilitate binding to active sites, while the hydroxymethyl group may participate in additional interactions that stabilize binding.

1. Antimicrobial Properties

Research has indicated that (6-Amino-5-chloropyridin-2-yl)methanol exhibits broad-spectrum antimicrobial activity. In vitro studies have shown effectiveness against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	5.0
Escherichia coli	10.0
Pseudomonas aeruginosa	15.0

These results suggest that the compound not only inhibits bacterial growth but may also exhibit bactericidal properties.

2. Anticancer Activity

The compound has been investigated for its potential anticancer properties. In vitro studies demonstrated its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism involves interference with cell cycle progression and promotion of programmed cell death via modulation of specific signaling pathways .

Case Studies

Case Study 1: Antimicrobial Efficacy
A study assessed the antimicrobial efficacy of (6-Amino-5-chloropyridin-2-yl)methanol against clinical isolates of Staphylococcus aureus. The compound showed significant inhibition at low concentrations, suggesting potential for development as an antimicrobial agent in clinical settings.

Case Study 2: Cancer Cell Line Studies
In another study, the compound was tested on A549 lung cancer cells, where it significantly reduced cell viability at concentrations as low as 10 µM after 48 hours. Flow cytometry analysis revealed increased apoptosis rates, supporting its role as a potential anticancer therapeutic agent .

Research Findings

Recent research has focused on optimizing the pharmacokinetic properties of (6-Amino-5-chloropyridin-2-yl)methanol derivatives to enhance their efficacy and reduce toxicity. Structure–activity relationship studies have identified modifications that improve binding affinity to target proteins involved in disease pathways, particularly in cancer therapy .